Cas no 457654-03-4 (Pyrazine,2-(3-methyl-5-isoxazolyl)-)

• Product Name: Pyrazine,2-(3-methyl-5-isoxazolyl)-
• CAS No: 457654-03-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 327935
• PubChem ID: 11030126
• Update Time: 2025-04-19

Pyrazine,2-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-(3-methyl-5-isoxazolyl)-
• Pyrazine, (3-methyl-5-isoxazolyl)- (9CI)
• 457654-03-4
• 3-methyl-5-(pyrazin-2-yl)isoxazole

• Inchi： 1S/C8H7N3O/c1-6-4-8(12-11-6)7-5-9-2-3-10-7/h2-5H,1H3
• InChI Key： MBBDLWRKPBAFEF-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CN=2)=CC(C)=N1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų